Cas no 868225-06-3 (methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)
methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
- Acetic acid, 2-[[2-[2-[(3,4-dichlorophenyl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]-, methyl ester
- F1808-0210
- 868225-06-3
- methyl 2-((2-(2-((3,4-dichlorophenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
- AKOS024610251
- methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
- methyl 2-[2-[2-(3,4-dichloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
-
- Inchi: 1S/C20H16Cl2N2O5/c1-28-19(26)11-29-17-4-2-3-14-13(17)7-8-24(20(14)27)10-18(25)23-12-5-6-15(21)16(22)9-12/h2-9H,10-11H2,1H3,(H,23,25)
- InChI Key: FKRQEKODOJADII-UHFFFAOYSA-N
- SMILES: C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=C(Cl)C(Cl)=C1)=O)C2=O
Computed Properties
- Exact Mass: 434.0436270g/mol
- Monoisotopic Mass: 434.0436270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.450±0.06 g/cm3(Predicted)
- Boiling Point: 680.5±55.0 °C(Predicted)
- pka: 11.99±0.70(Predicted)
methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1808-0210-2μmol |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-5μmol |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-10μmol |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-20μmol |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-1mg |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-2mg |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-3mg |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-4mg |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-5mg |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0210-10mg |
methyl 2-[(2-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868225-06-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
Comprehensive Analysis of Methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868225-06-3)
The compound methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868225-06-3) is a synthetic organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a dihydroisoquinolin core and a 3,4-dichlorophenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.
One of the key features of methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate is its unique carbamoylmethyl linkage, which enhances its binding affinity to specific protein targets. This property has sparked discussions in scientific forums about its potential as a scaffold for designing novel enzyme inhibitors. Recent studies suggest that derivatives of this compound could address challenges in drug resistance, a hot topic in oncology and infectious disease research.
From a synthetic chemistry perspective, the oxyacetate group in CAS No. 868225-06-3 offers versatility for further functionalization. This aligns with the growing demand for green chemistry approaches, as researchers seek eco-friendly methods to modify such structures. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending area in pharmaceutical formulation technology.
Analytical characterization of methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate reveals interesting spectral properties. Advanced techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, while computational studies predict favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion). These findings respond to the pharmaceutical industry's focus on computational drug design and AI-assisted molecular modeling.
The dihydroisoquinolin framework present in CAS No. 868225-06-3 shares structural similarities with several FDA-approved drugs, making it a valuable template for medicinal chemistry optimization. Current research explores its potential in addressing neurodegenerative diseases and autoimmune disorders, two areas receiving substantial attention in therapeutic development. Its 3,4-dichlorophenyl component may contribute to enhanced blood-brain barrier penetration, a crucial factor in CNS drug development.
In material science applications, the crystalline properties of methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate have attracted interest for organic electronics. The compound's conjugated system suggests potential in developing semiconducting materials, responding to the global push for sustainable electronics. This dual applicability in both life sciences and materials science makes it a compelling subject for interdisciplinary research.
Quality control protocols for CAS No. 868225-06-3 emphasize the importance of HPLC purity analysis and residual solvent testing, reflecting industry standards for research compounds. These procedures ensure reproducibility in biological studies, addressing a critical need in translational research. The compound's stability profile under various storage conditions has also been documented, providing valuable data for laboratory handling protocols.
Future directions for methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate research may include exploration of its structure-activity relationships through systematic analog synthesis. The growing interest in fragment-based drug discovery positions this compound as a potential starting point for developing targeted therapies. Additionally, its photophysical properties warrant investigation for potential applications in bioimaging and diagnostic probes.
From a regulatory perspective, proper documentation and safety data sheets for CAS No. 868225-06-3 are essential for research compliance. While not classified as hazardous under standard laboratory conditions, appropriate personal protective equipment should always be used when handling this compound, in line with good laboratory practices. Researchers are advised to consult updated literature for the latest findings on this molecule's applications and properties.
868225-06-3 (methyl 2-(2-{(3,4-dichlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)